Cas no 1936390-26-9 (1-(4-methyl-1,3-thiazol-2-yl)methylcyclopropane-1-carbaldehyde)

• Product Name: 1-(4-methyl-1,3-thiazol-2-yl)methylcyclopropane-1-carbaldehyde
• CAS No: 1936390-26-9
• MF: C₉H₁₁NOS
• MW: 181.254740953445
• CID: 5741745
• PubChem ID: 130743517
• Update Time: 2025-11-05

1-(4-methyl-1,3-thiazol-2-yl)methylcyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-[(4-Methyl-1,3-thiazol-2-yl)methyl]cyclopropane-1-carbaldehyde
• EN300-1620675
• 1936390-26-9
• Cyclopropanecarboxaldehyde, 1-[(4-methyl-2-thiazolyl)methyl]-
• 1-(4-methyl-1,3-thiazol-2-yl)methylcyclopropane-1-carbaldehyde

• Inchi： 1S/C9H11NOS/c1-7-5-12-8(10-7)4-9(6-11)2-3-9/h5-6H,2-4H2,1H3
• InChI Key： PLPAEOCFCKWRKH-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1CC1(C=O)CC1

Computed Properties

• Exact Mass: 181.05613515g/mol
• Monoisotopic Mass: 181.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.337±0.06 g/cm3(Predicted)
• Boiling Point: 280.8±13.0 °C(Predicted)
• pka: 3.68±0.10(Predicted)

Additional information on 1-(4-methyl-1,3-thiazol-2-yl)methylcyclopropane-1-carbaldehyde

Professional Introduction to 1-(4-methyl-1,3-thiazol-2-yl)methylcyclopropane-1-carbaldehyde (CAS No. 1936390-26-9)

1-(4-methyl-1,3-thiazol-2-yl)methylcyclopropane-1-carbaldehyde is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1936390-26-9, belongs to a class of molecules that incorporate both thiazole and cyclopropane moieties, which are known for their diverse pharmacological properties. The presence of these functional groups makes it a promising candidate for further investigation in drug discovery and development.

The thiazole ring is a prominent feature in many bioactive molecules, including antibiotics, antifungals, and anti-inflammatory agents. Its sulfur-containing structure contributes to its ability to interact with biological targets in various ways, often leading to potent therapeutic effects. In contrast, the cyclopropane group is a three-membered carbon ring that introduces steric hindrance and can influence the conformational flexibility of the molecule. This combination of structural elements in 1-(4-methyl-1,3-thiazol-2-yl)methylcyclopropane-1-carbaldehyde suggests potential applications in modulating biological pathways associated with these properties.

Recent advancements in medicinal chemistry have highlighted the importance of structure-activity relationships (SAR) in designing novel therapeutic agents. The molecular framework of 1-(4-methyl-1,3-thiazol-2-yl)methylcyclopropane-1-carbaldehyde provides a rich scaffold for exploring such relationships. The aldehyde functionality at the cyclopropane ring further enhances its reactivity, allowing for subsequent chemical modifications that could tailor its biological profile. This reactivity has been exploited in various synthetic strategies aimed at generating derivatives with enhanced pharmacological properties.

One of the most intriguing aspects of this compound is its potential as a bioisostere for other pharmacophores. Bioisosteres are molecular structures that retain similar biological activity but differ in their atomic composition or connectivity. The combination of the thiazole and cyclopropane moieties in 1-(4-methyl-1,3-thiazol-2-yl)methylcyclopropane-1-carbaldehyde may allow it to mimic the effects of other known active compounds while offering novel mechanisms of action. This concept is particularly relevant in the context of drug resistance and the need for innovative therapeutic approaches.

Current research in the field of heterocyclic chemistry has demonstrated that incorporating multiple functional groups into a single molecule can lead to synergistic effects that enhance biological activity. The presence of both thiazole and cyclopropane moieties in 1-(4-methyl-1,3-thiazol-2-yl)methylcyclopropane-1-carbaldehyde may contribute to such synergistic interactions, making it a valuable candidate for further exploration. Studies have shown that similar compounds exhibit promising activities against various targets, including enzymes and receptors involved in inflammatory and infectious diseases.

The synthetic accessibility of this compound is another key factor that contributes to its attractiveness as a research tool and potential drug candidate. The availability of efficient synthetic routes allows for rapid exploration of its derivatives and optimization of its pharmacological properties. Recent publications have described methodologies for constructing complex heterocyclic frameworks like that of 1-(4-methyl-1,3-thiazol-2-yl)methylcyclopropane-1-carbaldehyde using state-of-the-art synthetic techniques. These advances have enabled chemists to generate libraries of related compounds for high-throughput screening and rational drug design.

In addition to its structural features, 1-(4-methyl-1,3-thiazol-2-yl)methylcyclopropane-1-carbaldehyde has been studied for its potential role in drug delivery systems. The cyclopropane ring can serve as a site for attachment to carrier molecules or nanoparticles, facilitating targeted delivery to specific tissues or cells. This approach has shown promise in improving the efficacy and reducing side effects of therapeutic agents. Furthermore, the aldehyde group can be used to conjugate this compound with other biomolecules, such as peptides or nucleic acids, expanding its applications in biopharmaceutical research.

The pharmacokinetic properties of 1-(4-methyl-1,3-thiazol-2-yl)methylcyclopropane-1-carbaldehyde are also subjects of interest due to their impact on drug efficacy and safety. Research has begun to explore how the structural features of this compound influence its absorption, distribution, metabolism, excretion (ADME), and toxicity (DTX). Understanding these properties is crucial for optimizing dosing regimens and minimizing adverse effects. Advanced computational methods have been employed to predict ADME profiles based on molecular structure, providing valuable insights into the potential behavior of this compound in vivo.

Future directions in the study of 1-(4-methyl-1,3-thiazol-2-ytl)methylcyclopropane-l-carbaldehyde may include exploring its interactions with biological targets at the molecular level using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies can provide detailed information about how the compound binds to its targets and how this interaction leads to biological effects. Such structural insights are essential for designing next-generation drugs with improved potency and selectivity.

The integration of computational chemistry and machine learning has also opened new avenues for drug discovery research involving compounds like 1-(4-methyl-l ,3-thiazol-zyl)-methyl-cyclo-pro-pa-ne-l-ca-rba-la-dehyde . These tools can accelerate the identification of promising derivatives by predicting their biological activity based on their chemical structure alone. By leveraging these technologies, researchers can rapidly screen large libraries of compounds and prioritize those most likely to exhibit desired pharmacological properties.

In conclusion,l-(4-methy-l-l ,3-thiazo-le-zyl)-methyl-cyc-lo-pro-pa-ne-l-ca-rba-la-dehyde (CAS No .1936390 -26 -9) represents an exciting opportunity for innovation in pharmaceutical chemistry . Its unique structural features , combined with recent advances in synthetic methodologies , make it a compelling candidate for further investigation . As research continues to uncover new applications for this compound , it holds promise for contributing significantly to the development of novel therapeutic agents . p >